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Compound of Interest

Compound Name: GT 949

cat. No.: B1672416

GT 949 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and stability of GT 949.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving GT 9497

Al: GT 949 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSQO) and ethanol.[1]
For optimal results, use newly opened, anhydrous DMSO.[2]

Q2: What is the maximum concentration of GT 949 that can be achieved in DMSO?

A2: GT 949 is soluble up to 100 mM in DMSO.[1] One supplier suggests a solubility of 50
mg/mL (94.76 mM) in DMSO, requiring sonication to achieve full dissolution.[2]

Q3: Can | dissolve GT 949 in ethanol?

A3: Yes, GT 949 is soluble in ethanol at approximately 10 mM, though heating may be required
to fully dissolve the compound.

Q4: What are the recommended storage conditions for solid GT 949?
A4: Solid GT 949 should be stored at -20°C.

Q5: How stable is GT 949 when stored as a solid?
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A5: When stored correctly at -20°C, GT 949 is stable for at least four years. Another source
suggests stability for at least two years.

Q6: What are the recommended storage conditions for GT 949 in solution?

A6: Stock solutions of GT 949 should be aliquoted and stored to prevent degradation from
repeated freeze-thaw cycles. For solutions in solvent, storage at -80°C is recommended for up
to two years, or at -20°C for up to one year.

Troubleshooting Guides
Issue: Precipitation or phase separation occurs during the preparation of a GT 949 solution.
Solution:

If you observe precipitation or phase separation, gentle heating and/or sonication can be used
to aid dissolution. Ensure you are using a high-purity, anhydrous solvent, as the presence of
water can significantly impact solubility.

Experimental Protocol: Preparing a Stock Solution of GT 949 in DMSO
» Weigh the desired amount of solid GT 949 in a sterile microcentrifuge tube.

e Add the calculated volume of high-purity, anhydrous DMSO to achieve the target
concentration (e.g., 100 mM).

» Vortex the solution briefly to mix.

« If the compound is not fully dissolved, place the tube in an ultrasonic bath for 5-10 minutes.
» Visually inspect the solution to ensure it is clear and free of particulates.

 Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.

» Store the aliquots at -80°C.

Issue: | need to prepare a formulation of GT 949 for in vivo experiments.
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Solution:

Several vehicle formulations have been successfully used for in vivo administration of GT 949.
The choice of vehicle will depend on the specific requirements of your experiment (e.g., route
of administration, desired concentration).

Experimental Protocols: In Vivo Formulations

e Protocol 1: A solution of > 2.5 mg/mL (4.74 mM) can be prepared by adding the following
solvents sequentially: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

e Protocol 2: A clear solution of = 2.5 mg/mL (4.74 mM) can be achieved by adding solvents in
this order: 10% DMSO and 90% (20% SBE-(B-CD in Saline).

e Protocol 3: A formulation of > 2.5 mg/mL (4.74 mM) can be made by adding 10% DMSO
followed by 90% Corn QOil.

Data Summary

Table 1: Solubility of GT 949
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Solvent Concentration Notes Reference
DMSO 100 mM
Requires sonication.
DMSO 50 mg/mL (94.76 mM)  Hygroscopic DMSO
can impact solubility.
Ethanol ~10 mM Requires heating.
10% DMSO, 40%
> 2.5 mg/mL (4.74 .
PEG300, 5% Tween- M) Clear solution.
m
80, 45% Saline
10% DMSO, 90%
) > 2.5 mg/mL (4.74 )
(20% SBE-B-CD in Clear solution.
: mM)
Saline)
10% DMSO, 90% >2.5mg/mL (4.74 _
i Clear solution.
Corn Oil mM)
Table 2: Stability of GT 949
Storage .
Form Stability Reference
Temperature
Solid -20°C > 4 years
Solid -20°C > 2 years
In Solvent -80°C 2 years
In Solvent -20°C 1 year
Visual Guides
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Caption: Workflow for preparing a GT 949 stock solution.
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Caption: Storage and stability guidelines for GT 949.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1672416?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672416?utm_src=pdf-body
https://www.benchchem.com/product/b1672416?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e 1. cdn.caymanchem.com [cdn.caymanchem.com]
e 2. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [GT 949 solubility and stability issues]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1672416#gt-949-
solubility-and-stability-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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